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Compound of Interest

Compound Name: Sofosbuvir impurity G

Cat. No.: B10799836

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sofosbuvir impurity G, a known
diastereoisomer of the hepatitis C virus (HCV) NS5B polymerase inhibitor, Sofosbuvir. This
document details its chemical identity, and analytical methodologies for its detection and
guantification, and presents this information in a clear, structured format to support research
and drug development activities.

Chemical Identity and Structure

Sofosbuvir impurity G is chemically identified as (2S)-isopropyl 2-(((((2R, 3R, 4R, 5R)-5-(2, 4-
dioxo-3, 4-dihydropyrimidin-1(2H)-yl)-4-fluoro-2-(hydroxymethyl)-4-methyltetrahydrofuran-3-
yloxy)(phenoxy)phosphoryl)amino)propanoate.[1][2] It is a diastereoisomer of Sofosbuvir,
sharing the same molecular formula and mass.[3][4]

Key Identifiers:
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Parameter Value Reference

(2S)-isopropy! 2-(((((2R, 3R,
4R, 5R)-5-(2, 4-dioxo-3, 4-
dihydropyrimidin-1(2H)-yl)-4-
fluoro-2-(hydroxymethyl)-4-

IUPAC Name [1][2]
methyltetrahydrofuran-3-

yhoxy)
(phenoxy)phosphoryl)amino)pr

opanoate

Sofosbuvir 5'-Desphosphate
Synonyms 3'-0-[(S)-Phosphate], 2115161171
Sofosbuvir Impurity 20

CAS Number 1337482-15-1 (11121511611 71[8]
Molecular Formula C22H29FN309P [1112]61181
Molecular Weight 529.45 g/mol [1][6][8]

Below is a two-dimensional representation of the chemical structure of Sofosbuvir impurity G,
generated using the DOT language.
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Caption: Chemical structure of Sofosbuvir impurity G.

Analytical Methodologies

The primary analytical technique for the identification and quantification of Sofosbuvir and its
impurities is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). Several
studies have detailed validated RP-HPLC methods for this purpose.

Representative RP-HPLC Method

A common approach for the separation and analysis of Sofosbuvir and its process-related
impurities, including diastereomers like impurity G, is outlined below. This protocol is a
composite of methodologies reported in the scientific literature.[9][10][11]

Experimental Protocol:
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e Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

e Column: An Agilent Eclipse XDB-C18 column (4.6 x 250 mm, 5 pum particle size) is frequently
used.[9][10]

e Mobile Phase: An isocratic mobile phase consisting of a 50:50 (v/v) mixture of 0.1%
trifluoroacetic acid in water and acetonitrile is effective for separation.[9][10]

o Flow Rate: A typical flow rate is 1.0 mL/min.

» Detection: UV detection at a wavelength of 260 nm is appropriate for monitoring the elution
of Sofosbuvir and its impurities.[9][10]

o Data Acquisition: Chromatographic data is collected and processed using suitable software.
Method Validation Parameters:

Validated methods for Sofosbuvir and its impurities typically demonstrate linearity, precision,
accuracy, specificity, and robustness in accordance with ICH guidelines. The limit of detection
(LOD) and limit of quantification (LOQ) for impurities are crucial for ensuring the quality of the
active pharmaceutical ingredient (API). For a related phosphoryl impurity, reported LOD and
LOQ values were 0.03% (0.12 pg) and 1.50% (0.375 pg), respectively.[9][10]

Formation and Relationship to Sofosbuvir

Sofosbuvir impurity G is a diastereocisomer of Sofosbuvir. Diastereomers are stereocisomers
that are not mirror images of each other and have different physical properties. The formation
of such impurities can occur during the synthesis of the Sofosbuvir drug substance due to the
presence of multiple chiral centers in the molecule. The specific stereochemistry at one or more
of these centers differs between Sofosbuvir and its diastereomeric impurities. The relationship
between Sofosbuvir and Impurity G is therefore one of stereocisomerism, specifically
diastereomerism.

The logical relationship can be visualized as follows:
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Caption: Formation of Sofosbuvir and Impurity G during synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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